Cas no 1004620-18-1 (2-Propan-2-yl-5-pyrrolidin-3-yl-1,3,4-oxadiazole)

• Product Name: 2-Propan-2-yl-5-pyrrolidin-3-yl-1,3,4-oxadiazole
• CAS No: 1004620-18-1
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 2105334
• Update Time: 2023-08-03

2-Propan-2-yl-5-pyrrolidin-3-yl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-isopropyl-5-(pyrrolidin-3-yl)-1,3,4-oxadiazole
• 2-Propan-2-yl-5-pyrrolidin-3-yl-1,3,4-oxadiazole

• Inchi： 1S/C9H15N3O/c1-6(2)8-11-12-9(13-8)7-3-4-10-5-7/h6-7,10H,3-5H2,1-2H3
• InChI Key： WDEPBXXADFVLTD-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NN=C1C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 51